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Introduction
DBCO-Biotin, or Dibenzocyclooctyne-Biotin, is a key reagent in the field of bioconjugation and

chemical biology. It combines the power of copper-free click chemistry with the high-affinity

biotin-streptavidin interaction, enabling the precise and efficient labeling, detection, and

isolation of biomolecules in a variety of complex biological systems. This technical guide

provides an in-depth overview of DBCO-Biotin, its mechanism of action, quantitative data, and

detailed experimental protocols for its use.

DBCO-Biotin is a molecule composed of three key functional components: a

dibenzocyclooctyne (DBCO) group, a biotin molecule, and often a polyethylene glycol (PEG)

spacer. The DBCO group is a strained alkyne that readily reacts with azide-functionalized

molecules via Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC), a type of copper-free

click chemistry.[1][2][3] This reaction is highly specific and bioorthogonal, meaning it can

proceed efficiently within living systems without interfering with native biochemical processes.

[4][5] The biotin moiety serves as a powerful affinity tag, binding with exceptionally high affinity

to streptavidin, a protein widely used for detection and purification. The optional PEG spacer

enhances the solubility of the molecule and reduces steric hindrance, improving the efficiency

of both the click reaction and the biotin-streptavidin interaction.
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The utility of DBCO-Biotin lies in a two-step process that first covalently links it to a target

molecule and then utilizes the biotin tag for subsequent applications.

Step 1: Copper-Free Click Chemistry (SPAAC)
The core of DBCO-Biotin's functionality is the Strain-Promoted Alkyne-Azide Cycloaddition

(SPAAC) reaction. The DBCO group contains a highly strained cyclooctyne ring. This ring strain

provides the driving force for a [3+2] cycloaddition reaction with an azide group, forming a

stable triazole linkage. A significant advantage of this reaction is that it does not require a

cytotoxic copper(I) catalyst, making it ideal for use in living cells and whole organisms. The

reaction is rapid and highly specific, with the DBCO and azide groups reacting selectively with

each other even in the presence of a multitude of other functional groups found in biological

systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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